Cas no 1398395-83-9 (2-Decyl-7-phenyl1benzothieno3,2-b1benzothiophene)

• Product Name: 2-Decyl-7-phenyl1benzothieno3,2-b1benzothiophene
• CAS No: 1398395-83-9
• MF: C₃₀H₃₂S₂
• MW: 456.705085754395
• MDL: MFCD32062887
• CID: 3042484
• PubChem ID: 90049095
• Update Time: 2024-11-04

2-Decyl-7-phenyl1benzothieno3,2-b1benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Decyl-7-phenyl[1]benzothieno[3,2-b][1]benzothiophene
• 2-Decyl-7-phenylbenzo[b]benzo[4,5]thieno[2,3-d]thiophene
• Ph-BTBT-10
• Ph-BTBT-C10
• 7-decyl-2-phenyl-[1]benzothiolo[3,2-b][1]benzothiole
• 2-decyl-7-phenyl-[1]benzothieno[3,2-b][1]benzothiophene
• D5491
• YSCK0744
• 5-decyl-13-phenyl-8,16-dithiatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1(9),2(7),3,5,10(15),11,13-heptaene
• 2-Decyl-7-phenyl[1]benzothieno[3,2-b][1]benzothiophene [for organic electronics]
• 1398395-83-9
• YFC39583
• MFCD32062887
• D90398
• SCHEMBL15581017
• 2-Decyl-7-phenyl1benzothieno3,2-b1benzothiophene

• MDL： MFCD32062887
• Inchi： 1S/C30H32S2/c1-2-3-4-5-6-7-8-10-13-22-16-18-25-27(20-22)31-30-26-19-17-24(21-28(26)32-29(25)30)23-14-11-9-12-15-23/h9,11-12,14-21H,2-8,10,13H2,1H3
• InChI Key： ZIQBVBKYAZMQPC-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC(C4C=CC=CC=4)=CC=3SC=2C2C=CC(=CC1=2)CCCCCCCCCC

Computed Properties

• Exact Mass: 456.19454337 g/mol
• Monoisotopic Mass: 456.19454337 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 56.5
• Molecular Weight: 456.7

Experimental Properties

• Melting Point: 225°C(lit.)